Cas no 2138102-31-3 (3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)
3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1160932
- 3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
- 2138102-31-3
- 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
-
- Inchi: 1S/C14H29NO/c1-5-6-9-15(4)14-10-12(16)7-8-13(14)11(2)3/h11-14,16H,5-10H2,1-4H3
- InChI Key: VKMOBGHKYFDSAH-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C)C)C(C1)N(C)CCCC
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.5Ų
3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160932-0.05g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 0.05g |
$744.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-0.1g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 0.1g |
$779.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-0.25g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 0.25g |
$814.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-0.5g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 0.5g |
$849.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-1.0g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 1g |
$884.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-2.5g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 2.5g |
$1735.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-5.0g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 5g |
$2566.0 | 2023-06-08 | ||
| Enamine | EN300-1160932-10.0g |
3-[butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138102-31-3 | 10g |
$3807.0 | 2023-06-08 |
3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
Introduction to 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138102-31-3)
3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138102-31-3) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, which are known for their diverse applications in medicinal chemistry. The presence of both butyl(methyl)amino and propan-2-yl substituents in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of intense research interest.
The synthesis of 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol involves a series of carefully orchestrated chemical reactions, including nucleophilic substitution and reduction processes. The precise arrangement of functional groups around the cyclohexane ring enhances its solubility and interaction with biological targets, which is crucial for drug development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various therapeutic contexts.
In the realm of pharmaceutical research, 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol has been investigated for its potential role as an intermediate in the synthesis of more complex drug molecules. Its structural framework allows for modifications that can tailor its pharmacokinetic and pharmacodynamic properties, making it a valuable building block for novel therapeutics. Studies have shown that derivatives of this compound exhibit promising effects in preclinical models, particularly in the modulation of enzymatic pathways and signal transduction mechanisms.
One of the most compelling aspects of 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is its interaction with biological targets such as enzymes and receptors. The butyl(methyl)amino group, in particular, is known to enhance binding affinity due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This feature has been leveraged in the design of drugs targeting neurological disorders, where precise molecular recognition is essential. Additionally, the propan-2-yl substituent contributes to the compound's lipophilicity, which can influence its absorption and distribution within the body.
Recent research has also highlighted the potential applications of 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol in the treatment of inflammatory diseases. Studies indicate that this compound can modulate inflammatory cytokine production by interacting with specific intracellular signaling pathways. The ability to modulate inflammation without causing significant side effects makes it an attractive candidate for further clinical development. Furthermore, its structural similarity to known anti-inflammatory agents suggests that it may fill a gap in existing therapeutic strategies.
The chemical stability and metabolic profile of 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol are critical factors that determine its suitability for pharmaceutical use. Preliminary studies have demonstrated that this compound undergoes biotransformation through multiple pathways, including oxidation and conjugation reactions. Understanding these metabolic routes is essential for predicting its duration of action and potential toxicity profiles. Advanced computational methods have been employed to model these metabolic processes, providing insights into how structural modifications can optimize drug-like properties.
From a synthetic chemistry perspective, 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol exemplifies the importance of functional group interplay in designing bioactive molecules. The challenge lies in balancing reactivity with stability, ensuring that each substituent contributes positively to the overall pharmacological profile. Recent innovations in catalytic systems have enabled more sustainable synthetic routes, reducing waste and improving yields. These advancements not only make the production process more environmentally friendly but also enhance cost-effectiveness, which is crucial for commercial drug development.
The future prospects for 3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol are promising, with ongoing research exploring its potential in areas such as oncology and neurodegenerative diseases. Its ability to interact with multiple biological targets suggests broad therapeutic applicability. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a pivotal role in developing next-generation treatments. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible clinical benefits.
In conclusion,3-[Butyl(methyl)amino]-4-(propan-2-y lcyclohexan -1 -ol (CAS No .213810 2 -31 -3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities . Its synthesis , pharmacological properties ,and metabolic considerations make it a compelling subject for further investigation . As research progresses ,this compound holds great promise for contributing to innovative therapeutic strategies across various medical disciplines . p >
2138102-31-3 (3-[Butyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)